Cas no 446829-98-7 (2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid)

• Product Name: 2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid
• CAS No: 446829-98-7
• MF: C₇H₉NO₂S₂
• MW: 203.28185915947
• CID: 1516644
• PubChem ID: 7131480
• Update Time: 2025-06-27

2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methyl-1,3-thiazol-4-yl)methylsulfanyl]acetic Acid
• {[(2-methyl-1,3-thiazol-4-yl)methyl]thio}acetic acid
• F2158-0039
• AC1OFLJO
• AC1Q2OYM
• CTK6C4057
• MolPort-002-470-188
• HMS1783P13
• AKOS005208178
• AG-B-11166
• {[(2-methyl-1,3-thiazol-4-yl)methyl]thio}acetic acid; F2158-0039; AC1OFLJO; AC1Q2OYM; CTK6C4057; MolPort-002-470-188; HMS1783P13; AKOS005208178; AG-B-11166;
• 2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid

• Inchi： 1S/C7H9NO2S2/c1-5-8-6(3-12-5)2-11-4-7(9)10/h3H,2,4H2,1H3,(H,9,10)
• InChI Key： JIKOHTMQEPJNFC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1=CSC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Additional information on 2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid

Introduction to 2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid (CAS No. 446829-98-7)

2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid (CAS No. 446829-98-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as MTM-acetic acid, is characterized by its thiazole ring and methylsulfanyl functional group, which contribute to its biological activity and chemical stability.

The chemical structure of 2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid consists of a thiazole ring linked to an acetic acid moiety via a methylsulfanyl group. The thiazole ring is a heterocyclic compound containing sulfur and nitrogen atoms, which are known for their ability to form stable complexes with various metal ions. This structural feature makes MTM-acetic acid an attractive candidate for the development of metalloprotein inhibitors and other bioactive compounds.

Recent studies have highlighted the potential of 2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes MTM-acetic acid a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound has significant activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. This property makes MTM-acetic acid a valuable lead compound for the development of new antibiotics.

The pharmacokinetic properties of 2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid have also been extensively studied. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing in preclinical models.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and suggest that MTM-acetic acid has the potential to be developed into a safe and effective therapeutic agent.

The synthesis of 2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid involves several steps, including the formation of the thiazole ring and the introduction of the methylsulfanyl group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the reaction of 4-chloromethylthiazole with thiourea followed by alkylation with an appropriate alkyl halide. This method provides high yields and good purity, making it suitable for large-scale production.

In conclusion, 2-{(2-methyl-1,3-thiazol-4-yl)methylsulfanyl}acetic acid (CAS No. 446829-98-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into the properties and potential uses of this compound, highlighting its importance in modern drug discovery efforts.